![molecular formula C13H15Cl2NO4S B1458572 1-[(2,4-Dichlorobenzyl)sulfonyl]piperidine-4-carboxylic acid CAS No. 1858255-09-0](/img/structure/B1458572.png)
1-[(2,4-Dichlorobenzyl)sulfonyl]piperidine-4-carboxylic acid
Overview
Description
“1-[(2,4-Dichlorobenzyl)sulfonyl]piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C13H15Cl2NO4S . It is available for purchase for pharmaceutical testing .
Molecular Structure Analysis
The molecular weight of “this compound” is 352.23 g/mol . The molecular structure includes a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms .
Mechanism of Action
The mechanism of action of 1-[(2,4-Dichlorobenzyl)sulfonyl]piperidine-4-carboxylic acid is not well understood. However, it is believed that the sulfonyl group of the molecule is responsible for its reactivity. The sulfonyl group can act as a nucleophile, attacking electrophilic centers of other molecules, such as carbonyl groups. This attack can lead to the formation of covalent bonds, resulting in the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound can affect the activity of certain enzymes, including those involved in the metabolism of drugs. In addition, this compound is believed to affect the activity of certain hormones, such as adrenaline and noradrenaline.
Advantages and Limitations for Lab Experiments
1-[(2,4-Dichlorobenzyl)sulfonyl]piperidine-4-carboxylic acid has a number of advantages for use in laboratory experiments. It is a relatively simple molecule, and can be easily synthesized from commercially available starting materials. In addition, it is a relatively stable compound, with a melting point of approximately 156-158°C. However, this compound can be toxic in high concentrations, and care should be taken when handling and storing the compound.
Future Directions
There are a number of potential future directions for research involving 1-[(2,4-Dichlorobenzyl)sulfonyl]piperidine-4-carboxylic acid. One possible direction is the development of new synthetic methods for the synthesis of this compound and related compounds. In addition, further research could be conducted to investigate the biochemical and physiological effects of this compound on a variety of biological systems. Finally, further research could be conducted to explore the potential applications of this compound in the synthesis of pharmaceuticals, agrochemicals, and other specialty molecules.
Scientific Research Applications
1-[(2,4-Dichlorobenzyl)sulfonyl]piperidine-4-carboxylic acid has a wide range of applications in the field of synthetic organic chemistry. It is commonly used as a building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other specialty molecules. In addition, this compound is used in the synthesis of a variety of heterocyclic compounds, such as piperidines, piperazines, and imidazoles. It is also used in the synthesis of peptides and other biologically active compounds.
Properties
IUPAC Name |
1-[(2,4-dichlorophenyl)methylsulfonyl]piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15Cl2NO4S/c14-11-2-1-10(12(15)7-11)8-21(19,20)16-5-3-9(4-6-16)13(17)18/h1-2,7,9H,3-6,8H2,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPPJKQWFHDUAMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)S(=O)(=O)CC2=C(C=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15Cl2NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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